Cas no 1609400-14-7 (1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine hydrochloride)

• Product Name: 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine hydrochloride
• CAS No: 1609400-14-7
• MF: C₇H₁₁ClN₂
• MW: 158.628640413284
• CID: 4608313
• PubChem ID: 75531196
• Update Time: 2025-10-12

1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine hydrochloride
• 1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine;hydrochloride
• 1H,2H,3H,4H-PYRROLO[1,2-A]PYRAZINE HYDROCHLORIDE
• F88328
• 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazinehydrochloride
• MFCD28024812
• 1609400-14-7

• Inchi： 1S/C7H10N2.ClH/c1-2-7-6-8-3-5-9(7)4-1;/h1-2,4,8H,3,5-6H2;1H
• InChI Key： DLCXKLBXUNGUDF-UHFFFAOYSA-N
• SMILES： Cl.N12C=CC=C1CNCC2

Computed Properties

• Exact Mass: 158.0610761g/mol
• Monoisotopic Mass: 158.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17

Additional information on 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine hydrochloride

1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine Hydrochloride: A Comprehensive Overview

1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine hydrochloride, identified by the CAS number 1609400-14-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrrolopyrazines, which are bicyclic structures combining a pyrrole and a pyrazine ring. The hydrochloride salt form suggests its potential application in pharmaceuticals, where such salts are often used to enhance solubility and stability.

The molecular structure of 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine hydrochloride is characterized by a fused bicyclic system with four-membered and five-membered rings. The pyrrole ring contributes aromaticity and flexibility, while the pyrazine ring introduces nitrogen atoms that can participate in hydrogen bonding and other intermolecular interactions. This unique structure makes the compound a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of tetrahydropyrrolopyrazines as scaffolds for drug discovery. For instance, researchers have explored their role as inhibitors of certain enzymes involved in neurological disorders. The hydrochloride form of this compound has shown improved bioavailability in preclinical models, making it a valuable lead compound for further development.

In terms of synthesis, 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine hydrochloride can be prepared through various routes, including cyclization reactions of amino alcohols or ketones. These methods often involve multi-step processes with high yields and good stereocontrol. The use of microwave-assisted synthesis has also been reported to accelerate the formation of this compound while maintaining its purity.

The pharmacological properties of this compound have been extensively studied. In vitro assays have demonstrated its ability to modulate ion channels and receptors associated with pain perception. Additionally, its anti-inflammatory effects have been evaluated in animal models, showing potential for applications in chronic inflammatory diseases.

From an industrial perspective, the synthesis and characterization of 1609400-14-7 have been optimized to meet the demands of large-scale production. Quality control measures ensure that the final product meets pharmacopeial standards for purity and stability. Its compatibility with various pharmaceutical formulations further enhances its utility in drug development.

In conclusion, 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine hydrochloride, with its unique structural features and promising biological activities, represents a significant advancement in medicinal chemistry. Ongoing research continues to uncover new applications and improve its therapeutic potential.